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Compound of Interest

Compound Name: MK-0249

Cat. No.: B1677218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-0249 is a potent and selective antagonist of the histamine H3 receptor, with an IC50 of 1.7

nM for the human H3 receptor.[1][2][3] As an H3 receptor antagonist or inverse agonist, MK-
0249 blocks the inhibitory effect of histamine on the release of various neurotransmitters,

including histamine itself, acetylcholine, and norepinephrine.[4][5] This mechanism of action

has led to its investigation in various cognitive and neurological disorders.[6][7][8][9] These

application notes provide detailed protocols for the preparation and use of MK-0249 in in vitro

cell culture experiments.

Physicochemical Properties
Proper handling and solubilization are critical for obtaining reliable and reproducible results in

cell-based assays.
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Property Value Source

Molecular Weight 431.45 g/mol [4]

Molecular Formula C23H24F3N3O2 [4]

CAS Number 862309-06-6 [2]

Binding Affinity (Ki)

Human H3: 6.8 ± 1.3 nMRat

H3: 33 ± 3 nMRhesus H3: 4.3

± 1.2 nM

[1][2]

IC50 Human H3: 1.7 nM [1][2][3]

Solubility Data
MK-0249 exhibits limited solubility in aqueous solutions but is readily soluble in organic

solvents like DMSO.

Solvent Concentration Notes Source

DMSO
50 mg/mL (115.89

mM)

Ultrasonic assistance

may be needed
[1]

In Vivo Formulations
≥ 1.25 mg/mL (2.90

mM)

Various solvent

systems available
[1][2]

Storage and Stability
Proper storage of MK-0249 in both powder and solvent forms is essential to maintain its

activity.
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Form
Storage
Temperature

Stability Period Source

Powder -20°C 3 years [1][3]

4°C 2 years [1]

In Solvent -80°C 6 months [1][2]

-20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MK-0249 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of MK-0249.

Materials:

MK-0249 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of MK-0249:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * 431.45 g/mol / 1000 = 4.3145 mg

Weigh the MK-0249 powder:
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Carefully weigh out the calculated amount of MK-0249 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add the appropriate volume of DMSO to the tube. For 4.3145 mg of MK-0249, add 1 mL of

DMSO.

Solubilize the compound:

Vortex the solution until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[1]

Aliquot and store:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium.

Important Considerations:

DMSO Toxicity: High concentrations of DMSO can be toxic to cells. It is crucial to keep the

final DMSO concentration in the cell culture medium below 0.5%, and ideally at or below

0.1%.

Precipitation: MK-0249 may precipitate in aqueous solutions. Prepare working solutions

fresh for each experiment and visually inspect for any signs of precipitation before adding to

cells.

Procedure:
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Thaw the stock solution:

Thaw a single aliquot of the 10 mM MK-0249 stock solution at room temperature.

Perform serial dilutions:

It is recommended to perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. This can be done in two steps:

1. Dilute 10 µL of the 10 mM stock into 990 µL of medium to get a 100 µM intermediate

solution.

2. Dilute 100 µL of the 100 µM intermediate solution into 900 µL of medium to get the final

10 µM working solution.

Vehicle Control:

Prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of MK-0249 used in the experiment.

Protocol 3: General Cell-Based Assay Workflow
This protocol provides a general workflow for assessing the effect of MK-0249 in a cell-based

assay.

1. Cell Seeding:

Seed cells in a multi-well plate at a density that will ensure they are in the exponential growth

phase at the time of treatment. The optimal seeding density will depend on the cell line and

the duration of the experiment.

2. Cell Treatment:

The following day, replace the culture medium with fresh medium containing the desired

concentrations of MK-0249 or the vehicle control.
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3. Incubation:

Incubate the cells for the desired period. The incubation time will vary depending on the

specific assay and the expected biological response.

4. Endpoint Measurement:

At the end of the incubation period, perform the desired assay to measure the effect of MK-
0249. This could include:

Cytotoxicity Assays (e.g., MTT, XTT): It is essential to first determine the concentration

range at which MK-0249 is not cytotoxic to the cells.

Functional Assays: Measure a relevant biological endpoint, such as neurotransmitter

release, second messenger levels (e.g., cAMP), or gene expression.

5. Data Analysis:

Analyze the data to determine the dose-response relationship and calculate parameters

such as EC50 or IC50.
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Caption: MK-0249 blocks the inhibitory presynaptic H3 autoreceptor.
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Caption: General workflow for cell culture experiments with MK-0249.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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